Cas no 34460-71-4 (1,3-Benzodioxole,5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-, labeled with carbon-14 (9CI))

• Product Name: 1,3-Benzodioxole,5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-, labeled with carbon-14 (9CI)
• CAS No: 34460-71-4
• MF: C₂₄H₄₀O₈
• MW: 456.569608688354
• CID: 320616
• PubChem ID: 21350
• Update Time: 2025-04-19

1,3-Benzodioxole,5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-, labeled with carbon-14 (9CI)
• BRN 1332734
• Tropital
• SCHEMBL164037
• Heliotropin acetal
• 5-(Bis(2-(2-butoxyethoxy)ethoxy)methyl)-1,3-benzodioxole
• 1,3-Benzodioxole, 5-(bis(2-(2-butoxyethoxy)ethyoxy)methyl)-
• ENT 28344
• NS00126672
• WLN: T56 BO DO CHJ HYO2O2O4&O2O2O4
• Bis(2-(2-butoxyethoxy)ethyl)acetal
• 1-(Bis(2-(2-butoxyethoxy)ethyoxy)methyl)-3,4-methylenedioxybenzene
• C01EGF4W4Q
• EPA Pesticide Chemical Code 068801
• NSC 195166
• 5-(5,8,11,13,16,19-hexaoxatricosan-12-yl)benzo[d][1,3]dioxole
• Piperonal bis[2-(2-butoxyethoxy)ethyl]acetal
• 1, 6-[bis[2-(2-butoxyethoxy)ethoxy]]methyl-
• Q27274984
• 5-(Bis(2-(2-butoxyethoxy)ethyoxy)methyl)-1,3-benzodioxole
• DTXSID0042296
• PIPERONAL BIS(2-(2-BUTOXYETHOXY)ETHYL)ACETAL)
• Bis(2-(2-butoxyethoxy)ethyl) acetal
• UNII-C01EGF4W4Q
• PIPROTAL
• 1, 5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-
• NSC-195166
• Piperonal, bis[2-(2-butoxyethoxy)ethyl] acetal
• 1-Bis(2-(2-butoxyethoxy)ethoxy)methyl-3,4-methylenedioxybenzene
• Piperonal bis(2-(2-butoxyethoxy)ethyl) acetal
• Piperonal bis(2-(2-butoxyethoxy)ethyl)acetal
• Piperonal bis[2-(2-butoxyethoxy)ethyl] acetal
• AI3-28344
• PIPROTAL [HSDB]
• 1,3-Benzodioxole, 6-(bis(2-(2-butoxyethoxy)ethoxy))methyl-
• 34460-71-4
• NSC195166
• 5281-13-0
• Piperonal, bis(2-(2-butoxyethoxy)ethyl) acetal
• 5-[bis[2-(2-butoxyethoxy)ethoxy]methyl]-1,3-benzodioxole
• 1,3-Benzodioxole, 5-(bis(2-(2-butoxyethoxy)ethoxy)methyl)-
• HSDB 6439
• Caswell No. 669
• ENT-28344

• Inchi： 1S/C24H40O8/c1-3-5-9-25-11-13-27-15-17-29-24(21-7-8-22-23(19-21)32-20-31-22)30-18-16-28-14-12-26-10-6-4-2/h7-8,19,24H,3-6,9-18,20H2,1-2H3
• InChI Key： XNRCGJVOJYKMSA-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCCC)C(C1=CC=C2C(=C1)OCO2)OCCOCCOCCCC

Computed Properties

• Exact Mass: 456.27231823g/mol
• Monoisotopic Mass: 456.27231823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 21
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.8Ų